Cas no 2761524-95-0 (Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate)

• Product Name: Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• CAS No: 2761524-95-0
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5560021
• PubChem ID: 163207435
• Update Time: 2025-05-20

Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2761524-95-0
• tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate
• EN300-37136949
• Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate

• Inchi： 1S/C15H27NO4/c1-14(2,3)20-13(18)16-7-4-15(10-12(16)11-17)5-8-19-9-6-15/h12,17H,4-11H2,1-3H3
• InChI Key： NXOGVMIIGBAROA-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCN(C(=O)OC(C)(C)C)C(CO)C2

Computed Properties

• Exact Mass: 285.19400834g/mol
• Monoisotopic Mass: 285.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate

Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate: A Comprehensive Overview

The compound Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 2761524-95-0) is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile functional groups and potential applications in drug design and advanced materials development.

Spirocyclic compounds like this one are characterized by two or more rings sharing a single atom, creating a highly rigid and stable structure. The 3-oxa and 9-aza designations indicate the presence of oxygen and nitrogen atoms within the spirocyclic framework, respectively. These heteroatoms contribute to the compound's electronic properties, making it an attractive candidate for various chemical reactions and biological interactions.

The tert-butyl ester group at the 9-position of the spirocycle adds further functionality to the molecule. This group is known for its steric bulk, which can influence the compound's solubility, stability, and reactivity. The hydroxymethyl group at position 8 introduces hydrophilic character to the molecule, balancing its hydrophobic regions and potentially enhancing its bioavailability in pharmaceutical applications.

Recent studies have explored the synthesis of this compound through a variety of methods, including ring-closing metathesis and multi-component reactions. These methods have allowed chemists to fine-tune the stereochemistry and regioselectivity of the product, paving the way for more efficient large-scale production. The ability to control these parameters is crucial for applications in drug discovery, where precise molecular architectures are often required.

In terms of applications, Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate has shown promise in several areas:

• Pharmaceuticals: The compound's spirocyclic structure makes it a potential scaffold for drug molecules targeting specific receptors or enzymes. Its functional groups can be modified to enhance binding affinity and selectivity.
• Materials Science: The rigidity and stability of spirocyclic compounds make them ideal candidates for advanced materials such as polymers, liquid crystals, and nanomaterials.
• Biochemical Applications: The presence of hydroxymethyl and tert-butyl groups allows for potential use in biochemical assays or as building blocks in natural product synthesis.

Recent research has also focused on the biological evaluation of this compound. In vitro studies have demonstrated its ability to modulate key cellular pathways, suggesting potential therapeutic applications in areas such as inflammation, cancer, and neurodegenerative diseases. However, further preclinical studies are required to fully understand its pharmacokinetics and toxicity profile.

From a synthetic perspective, the compound's preparation involves a series of carefully controlled steps to ensure high yields and purity. The use of modern catalytic techniques has significantly improved the efficiency of these processes, making it more feasible for industrial-scale production.

In conclusion, Tert-butyl 8-(hydroxymethyl)-3-oxa-9-azaspiro[5.5]undecane-9-carboxylate (CAS No. 2761524-95-0) is a multifaceted organic molecule with immense potential across various scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for future innovations in chemistry and medicine.